6-fluoro-3-methyl-1H-indazole

• IUPAC Name: 6-fluoro-3-methyl-2H-indazole
• InChI: InChI=1S/C8H7FN2/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key: JTHZUSWLNCPZLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC(=CC2=NN1)F
• Molecular Formula: C8H7FN2
• DSSTOX Substance ID: DTXSID10442977
• Molecular Weight: 150.15 g/mol
• CAS RN: 159305-16-5

Description

The compound "6-fluoro-3-methyl-1H-indazole" is a derivative of the indazole class, which is a heterocyclic compound consisting of a pyrazole ring fused to a benzene ring. Indazoles are of significant interest due to their diverse range of biological activities and applications in medicinal chemistry. The introduction of a fluorine atom at the 6-position and a methyl group at the 3-position can influence the compound's physical, chemical, and biological properties .

Synthesis Analysis

Indazoles can be synthesized through various methods. One practical approach involves the condensation of o-fluorobenzaldehydes and their O-methyloximes with hydrazine, which has been shown to be an effective method for the synthesis of indazoles . This method helps to avoid side reactions such as the Wolf-Kishner reduction, which can lead to the formation of unwanted byproducts. Additionally, the synthesis of perfluorinated 1H-indazoles has been described, which involves the introduction of linear perfluoroalkyl chains in the 3-position of the indazole ring .

Molecular Structure Analysis

The molecular structure of indazoles can be significantly affected by the substitution of hydrogen atoms with fluorine. For instance, the crystal structure of 3-methyl-1H-indazole forms hydrogen-bonded dimers, while its trifluoromethyl derivatives crystallize as catemers, which are helices of three-fold screw axis . The introduction of fluorine atoms can lead to the formation of supramolecular structures that depend on the length of the perfluoroalkyl chain .

Chemical Reactions Analysis

Indazoles participate in various chemical reactions, which can be utilized to create a wide array of derivatives with potential biological activities. For example, the reaction of indazole derivatives with hydrazine can lead to the formation of aminoindazoles . The reactivity of indazoles can also be harnessed to synthesize novel compounds with antimicrobial properties, as seen in the creation of triazole derivatives bearing the 6-fluoroquinazolinyl moiety .

Physical and Chemical Properties Analysis

The physical and chemical properties of indazoles are influenced by their molecular structure and substituents. The study of 3-methyl-4,5,6,7-tetrafluoro-1H-indazole, for instance, revealed insights into its geometry, electrostatic properties, and spectroscopy through experimental and computational methods . The introduction of fluorine atoms can alter the direction of dipole moments and affect the compound's electrostatic properties. These properties are crucial for understanding the behavior of indazoles in biological systems and their potential as pharmaceutical agents .

Scientific Research Applications

• Medicinal Chemistry

  • Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.
  • Several recently marketed drugs contain an indazole structural motif.
  • Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease.

• Material Science

  • 6-fluoro-3-methyl-1H-indazole has potential applications in material science, such as the development of organic light-emitting diodes (OLEDs).

• Polymer Synthesis

  • 6-Fluoro-3-Methyl-1H-Indazole is a reactive molecule that is used in the synthesis of polymers.
  • It is synthesized by reacting fluorine with formaldehyde and methyl indole.

• Synthetic Approaches

  • The unique chemical structure of 6-fluoro-3-methyl-1H-indazole makes it an interesting molecule for further scientific exploration.
  • The synthesis of 1H- and 2H-indazoles, including 6-fluoro-3-methyl-1H-indazole, has been a topic of recent research.
  • The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent.

• Pharmaceutical Research

  • 6-fluoro-3-methyl-1H-indazole could potentially be used in the development of new pharmaceuticals.
  • Indazole-containing heterocyclic compounds have a wide variety of medicinal applications as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents.
  • Several recently marketed drugs contain an indazole structural motif.

• Radiation or Heat Activation

  • 6-Fluoro-3-Methyl-1H-Indazole is a reactive molecule that, when activated with radiation or heat, becomes highly viscous.
  • This property could potentially be used in various scientific and industrial applications.

• Chemical Synthesis

  • The unique chemical structure of 6-fluoro-3-methyl-1H-indazole makes it an interesting molecule for further scientific exploration.
  • The synthesis of 1H- and 2H-indazoles, including 6-fluoro-3-methyl-1H-indazole, has been a topic of recent research.
  • The strategies include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent.

• Antimicrobial Agents

  • Indazole-containing heterocyclic compounds have shown antimicrobial activities against various test cultures of Staphylococcus spp., Pseudomonas aeruginosa, Proteus spp., and Escherichia coli.
  • 2,3-Diphenyl-7-(5-nitrofurfurylidene)-3,3a,4,5,6,7-hexahydroindazole was found to have high antistaphylococcal activity.

• Anti-inflammatory Agents

  • Indazoles have been studied for their anti-inflammatory properties.
  • For example, 3-phenyl-2-[4-(trifluoromethyl)phenyl]-4,5,6,7-tetrahydro-2H-indazole has shown high anti-inflammatory activity along with minimum ulcerogenic potential.

Safety And Hazards

The safety information for 6-fluoro-3-methyl-1H-indazole indicates that it may be harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and ensuring adequate ventilation.

Future Directions

Indazole-containing heterocyclic compounds, including 6-fluoro-3-methyl-1H-indazole, have a wide variety of medicinal applications. Therefore, much effort has been spent in recent years to develop synthetic approaches to indazoles. This suggests that future research may continue to explore the synthesis and potential applications of these compounds.

Citations

Bromination of indazoles enhanced by organic-dye, visible-light photoredox catalysis

LF Hornbrook, CD Reed, AA Lamar - Tetrahedron, 2023 - Elsevier

… Bromo-6-fluoro-3-methyl-1H-indazole (35). The title compound was prepared according to … Bromo-6-fluoro-3-methyl-1H-indazole (36). The title compound was prepared according to the …

Number of citations: 2 www.sciencedirect.com